Cas no 941987-53-7 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 941987-53-7
• MF: C₁₇H₁₄ClFN₂O₃S₃
• MW: 444.951062679291
• CID: 5502501
• PubChem ID: 16833186
• Update Time: 2025-11-01

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-(4-fluorophenyl)sulfonylbutanamide
• 941987-53-7
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-(4-fluorobenzenesulfonyl)butanamide
• AKOS024469365
• F2815-0290
• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C17H14ClFN2O3S3/c18-15-8-7-14(26-15)13-10-25-17(20-13)21-16(22)2-1-9-27(23,24)12-5-3-11(19)4-6-12/h3-8,10H,1-2,9H2,(H,20,21,22)
• InChI Key： LGEXPOKOLKFPNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CSC(=N2)NC(CCCS(C2C=CC(=CC=2)F)(=O)=O)=O)S1

Computed Properties

• Exact Mass: 443.9839117g/mol
• Monoisotopic Mass: 443.9839117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 141Ų

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide

N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide (CAS No. 941987-53-7): An Overview of Its Structure, Synthesis, and Applications

N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide (CAS No. 941987-53-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and thiophene, two heterocyclic compounds with a wide range of biological activities. The presence of a fluorinated benzene sulfonyl group and a chlorinated thiophene moiety imparts unique properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The structure of N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide is characterized by its intricate arrangement of functional groups. The thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, provides a rigid framework that can interact with biological targets through hydrogen bonding and π-stacking interactions. The thiophene ring, another five-membered heterocycle with sulfur, adds to the molecule's hydrophobicity and can enhance its membrane permeability. The 5-chloro substitution on the thiophene ring introduces additional steric and electronic effects, while the 4-fluorobenzenesulfonyl group enhances the molecule's lipophilicity and metabolic stability.

The synthesis of N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route starts with the preparation of the thiazole intermediate, followed by coupling with the thiophene derivative and subsequent functionalization with the fluorinated benzene sulfonyl group. Recent advancements in synthetic methodologies have focused on developing more efficient and environmentally friendly processes, such as using catalysts to improve reaction selectivity and reduce waste generation.

In terms of biological activity, N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. For instance, it has shown promising results as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Studies have demonstrated that this compound can selectively inhibit the activity of specific kinases, such as Akt and Erk, without affecting other kinases in the same family. This selectivity is crucial for minimizing off-target effects and improving therapeutic outcomes.

Furthermore, N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide has been evaluated for its anti-inflammatory properties. In vitro studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are currently underway to assess its safety and efficacy in these conditions.

The pharmacokinetic properties of N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-(4-fluorobenzenesulfonyl)butanamide have also been investigated to optimize its therapeutic potential. Preclinical studies have demonstrated that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, its low toxicity profile in animal models suggests that it may be well-tolerated in humans. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Recent research developments have highlighted the versatility of N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-y l - 4 - ( 4 - fluorob en z e n es u l f o n y l ) b u t an am i d e in various therapeutic areas. For example, studies have explored its potential as an antiviral agent against emerging viral infections such as SARS-CoV-2. In vitro assays have shown that it can inhibit viral replication by targeting key viral enzymes or host cell factors involved in viral entry or replication. These findings open up new avenues for developing broad-spectrum antiviral drugs based on this scaffold.

In conclusion, N - 4 - ( 5 - C h l o r o t h i o p h e n - 2 - y l ) - 1 , 3 - t h i a z o l - 2 - y l - 4 - ( 4 - f l u o r o b e n z e n e s u l f o n y l ) b u t an am i d e (CAS No. 941987–53–7) is a promising compound with a diverse range of biological activities and therapeutic applications. Its unique structural features make it an attractive candidate for further development in drug discovery programs targeting cancer, inflammation, and viral infections. Ongoing research efforts aim to optimize its pharmacological properties and evaluate its clinical potential in various disease settings.